4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H29N3O4
• Molecular Weight: 423.5 g/mol
• IUPAC Name: (4Z)-4-[(4-butoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]-5-pyridin-4-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C24H29N3O4/c1-4-5-16-31-19-8-6-18(7-9-19)22(28)20-21(17-10-12-25-13-11-17)27(15-14-26(2)3)24(30)23(20)29/h6-13,21,28H,4-5,14-16H2,1-3H3/b22-20-
• InChI Key: KBQMYTWLQMKUFL-XDOYNYLZSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCN(C)C)C3=CC=NC=C3)/O
• SMILES: CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=NC=C3)O

Description

4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one, also known as BAY 41-2272, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and has been shown to exhibit a variety of biological activities.

Mechanism of Action

The mechanism of action of 4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272 involves the activation of the enzyme soluble guanylate cyclase (sGC), which converts guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). This leads to the relaxation of smooth muscle cells, which can help to reduce blood pressure and improve blood flow. Additionally, cGMP has been shown to have anti-inflammatory and anti-oxidant effects, which may contribute to the therapeutic potential of 4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272.
Biochemical and Physiological Effects:
4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272 has been shown to have a variety of biochemical and physiological effects, including vasodilation, anti-inflammatory, and anti-oxidant effects. It has also been shown to inhibit platelet aggregation, which may have implications for the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272 in lab experiments is its well-characterized mechanism of action. Additionally, it has been shown to exhibit a variety of biological activities, which may make it useful for studying a range of physiological processes. However, one limitation of using 4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272 in lab experiments is its potential toxicity, which may limit its use in certain contexts.

Future Directions

There are several potential future directions for research on 4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272. One area of interest is the development of novel therapeutic applications, particularly in the treatment of cardiovascular diseases. Additionally, further research is needed to better understand the biochemical and physiological effects of 4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272, as well as its potential toxicity and limitations. Finally, there may be opportunities to develop new derivatives of 4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272 with improved pharmacological properties.

Synthesis Methods

The synthesis of 4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272 involves several steps, including the condensation of 4-butoxybenzaldehyde with glycine, followed by the reaction with 2-(dimethylamino)ethylamine and pyridine-4-carboxaldehyde. The resulting product is then subjected to a cyclization reaction to form the final compound.

Scientific Research Applications

4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cardiovascular diseases. It has been shown to exhibit vasodilatory effects, which can help to reduce blood pressure and improve blood flow. Additionally, 4-[(4-butoxyphenyl)carbonyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(pyridin-4-yl)-1,5-dihydro-2H-pyrrol-2-one 41-2272 has been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic potential.